Cas no 884507-14-6 (N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine)

• Product Name: N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine
• CAS No: 884507-14-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 710529
• PubChem ID: 24229485
• Update Time: 2025-07-22

N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[(6-pyrrolidin-1-ylpyridin-2-yl)methyl]amine
• 2-Pyridinemethanamine,N-methyl-6-(1-pyrrolidinyl)-
• N-methyl(6-(pyrrolidin-1-yl)pyridin-2-yl)methanamine
• N-methyl-1-(6-pyrrolidin-1-ylpyridin-2-yl)methanamine
• FT-0735863
• N-Methyl-1-[6-(pyrrolidin-1-yl)pyridin-2-yl]methanamine
• N-Methyl-N-[(6-pyrrolidiN-1-ylpyridiN-2-yl)methyl]amine, AldrichCPR
• DTXSID40640202
• MS-22443
• methyl({[6-(pyrrolidin-1-yl)pyridin-2-yl]methyl})amine
• J-523718
• N-Methyl-N-[(6-pyrrolidin-1-ylpyridin-2-yl)methyl]amine,97%
• N-Methyl-1-(6-(pyrrolidin-1-yl)pyridin-2-yl)methanamine
• starbld0007489
• 884507-14-6
• AKOS011568172
• DA-01601
• N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine

• Inchi： 1S/C11H17N3/c1-12-9-10-5-4-6-11(13-10)14-7-2-3-8-14/h4-6,12H,2-3,7-9H2,1H3
• InChI Key： GGQYFTXRIMPZQO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(CNC)N=2)CCCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Boiling Point: 118 °C

N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine

Introduction to N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine (CAS No. 884507-14-6)

N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine, a compound with the chemical identifier CAS No. 884507-14-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule, featuring a combination of pyrrolidine and pyridine moieties, contributes to its unique pharmacological profile and potential therapeutic applications.

The< strong>N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine molecule is characterized by its intricate connectivity between the pyrrolidine and pyridine rings, which are linked through an amine functional group. This structural configuration not only imparts specific steric and electronic properties but also influences its interactions with biological targets. The presence of multiple nitrogen atoms in the molecule enhances its potential for hydrogen bonding, a key factor in drug-receptor binding affinity.

Recent studies have highlighted the< strong>biological activity of N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine, particularly in the context of its effects on neural pathways. Research indicates that this compound may interact with neurotransmitter systems, potentially making it a candidate for the development of novel treatments for neurological disorders. The< strong>pharmacological properties of this molecule have been explored in various preclinical models, demonstrating its ability to modulate key signaling pathways involved in brain function.

The synthesis of N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of< strong>catalysts and< strong>ligands has optimized the reaction pathways, making the synthesis more efficient and scalable.

In terms of< strong>pharmacokinetic profiles, N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine has shown encouraging results in preliminary studies. Its absorption, distribution, metabolism, and excretion (ADME) properties suggest that it may have a favorable pharmacokinetic behavior, which is essential for developing effective therapeutic agents. Further investigations are ongoing to fully characterize these properties and to identify potential metabolic pathways that may influence its bioavailability.

The< strong>therapeutic potential of this compound is further underscored by its ability to cross the blood-brain barrier, a critical requirement for many central nervous system (CNS) drugs. Studies using computational modeling have predicted that N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine can effectively penetrate this barrier, raising hopes for its use in treating conditions such as depression, anxiety, and neurodegenerative diseases.

Ethical considerations and regulatory compliance are paramount in the development of any new pharmaceutical compound. The< strong>N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine research team adheres to stringent guidelines to ensure that all studies are conducted responsibly and with minimal risk to animal subjects. This commitment to ethical research practices is essential for gaining regulatory approval and ensuring public trust in new drug developments.

The integration of cutting-edge technologies has significantly enhanced the understanding of N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine's mechanisms of action. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and interactions with biological targets. These advancements have paved the way for more targeted drug design and development strategies.

The future prospects for N-methyl-N-(6-pyrrolidin-1-ylpyridin-2-yl)methylamine are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. These collaborative initiatives highlight the importance of interdisciplinary approaches in advancing drug discovery and development.

In conclusion, N-methyl-N-(6-pyrrolidin-1-y lpyridin -2 -y l)m ethylamine (CAS No. 884507 -14 -6) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does the potential for this compound to revolutionize treatments for various neurological disorders.